Methyl 3-nitro-4-(propylamino)benzoate
Overview
Description
Scientific Research Applications
Molecular Structure and Hydrogen Bonding
Methyl 3-nitro-4-(propylamino)benzoate and its isomers have been studied for their molecular-electronic structures and hydrogen bonding patterns. In one isomer, molecules form complex sheets through N-H...N, N-H...O, and C-H...O hydrogen bonds, while another isomer with a polarized molecular-electronic structure forms chains of edge-fused rings through similar hydrogen bonding mechanisms (Portilla et al., 2007).
Synthesis Processes
Liquid Crystalline Properties
Research has focused on the liquid crystalline properties of various derivatives of the compound. The effects of branching in the ester alkyl chain on these properties have been extensively studied, revealing that all members of the nitro derivatives are purely nematogenic (Matsunaga & Miyajima, 1990).
Corrosion Inhibition
Oxadiazole derivatives synthesized from this compound have been tested as corrosion inhibitors on mild steel in hydrochloric acid solutions. These studies show high inhibition efficiency, indicating potential industrial applications (Kalia et al., 2020).
Cosmetic Applications
The compound has been studied in the context of cosmetic products, specifically in sunscreen products. An analytical method was developed for the determination of a related compound, 2-ethylhexyl 4-(N-methyl-N-nitrosamino) benzoate, in sunscreen products (Chou et al., 1995).
Mesophase Behavior
The influence of methyl and terminal substituents on the mesophase behavior of azo-ester liquid crystal compounds related to this compound has been explored, with findings indicating that the nematic phase is predominant in these compounds (Saad et al., 2019).
Safety and Hazards
Mechanism of Action
Mode of Action
It’s likely that it interacts with its targets in a manner that induces changes at the molecular level .
Biochemical Pathways
It’s plausible that the compound could influence a variety of pathways given its complex structure .
Pharmacokinetics
These properties would significantly impact the bioavailability of the compound .
properties
IUPAC Name |
methyl 3-nitro-4-(propylamino)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O4/c1-3-6-12-9-5-4-8(11(14)17-2)7-10(9)13(15)16/h4-5,7,12H,3,6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNIMKYLYDRQUQA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC1=C(C=C(C=C1)C(=O)OC)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60560832 |
Source
|
| Record name | Methyl 3-nitro-4-(propylamino)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60560832 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
128429-03-8 |
Source
|
| Record name | Methyl 3-nitro-4-(propylamino)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60560832 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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